2-(4-(Fluoromethyl)piperidin-1-yl)aniline
Overview
Description
“2-(4-(Fluoromethyl)piperidin-1-yl)aniline” is a chemical compound with the CAS Number: 1192720-12-9 . It has a molecular weight of 194.25 . The compound is in the form of a powder and is stored at room temperature .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The IUPAC name of the compound is 2-fluoro-4-(1-piperidinyl)aniline . The InChI code is 1S/C11H15FN2/c12-10-8-9(4-5-11(10)13)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,13H2 .
Chemical Reactions Analysis
Piperidine derivatives have been synthesized through various intra- and intermolecular reactions . These reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Physical and Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 194.25 .
Scientific Research Applications
Corrosion Inhibition
Piperidine derivatives are studied for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have identified that piperidine derivatives can effectively inhibit the corrosion of iron, with specific derivatives showing higher binding energies and thus better inhibition efficiency. This research indicates the potential of these compounds in protecting metallic structures against corrosion (Kaya et al., 2016).
Anticancer Activity
A series of (E)-N-((2-(piperidin-1-yl)quinolin-3-yl)methylene)aniline derivatives were synthesized and evaluated for their in vitro anticancer activity against various human cells. These compounds demonstrate the potential for developing new anticancer drugs, showcasing the versatility of piperidine-aniline structures in therapeutic applications (Subhash & Bhaskar, 2021).
Synthetic Chemistry and Material Science
The synthesis of novel dendritic G-2 melamines incorporating piperidine motifs as key linkers demonstrates the role of these compounds in creating complex molecular architectures. These dendrimers, containing piperidine units, have potential applications in nanotechnology and materials science, including the formation of spherical nano-aggregates (Sacalis et al., 2019).
Molecular Structure Investigations
New s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties were synthesized, and their molecular structures were analyzed through X-ray crystallography combined with Hirshfeld and DFT calculations. This research highlights the application of piperidine-aniline structures in the study of molecular interactions and electronic properties, contributing to the understanding of molecular design principles (Shawish et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Piperidines play a significant role in the pharmaceutical industry, and their derivatives are present in more than twenty classes of pharmaceuticals . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “2-(4-(Fluoromethyl)piperidin-1-yl)aniline”, is an important task of modern organic chemistry .
Properties
IUPAC Name |
2-[4-(fluoromethyl)piperidin-1-yl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2/c13-9-10-5-7-15(8-6-10)12-4-2-1-3-11(12)14/h1-4,10H,5-9,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIZXKFORFKDMAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CF)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
